Cas no 1359704-67-8 (1-Oxa-6-azaspiro[3.3]heptane hydrochloride)

• Product Name: 1-Oxa-6-azaspiro[3.3]heptane hydrochloride
• CAS No: 1359704-67-8
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• MDL: MFCD23099648
• CID: 3163987
• PubChem ID: 77068261
• Update Time: 2025-11-01

1-Oxa-6-azaspiro[3.3]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-azaspiro[3.3]heptane hydrochloride
• 1-oxa-6-azaspiro[3,3]heptane hydrochloride
• AKOS024462764
• 1-Oxa-6-azaspiro[3.3]heptane HCl
• EN300-189729
• DB-147787
• 1-Oxa-6-azaspiro[3.3]heptane hydrochloride 1359704-67-8
• 1-oxa-6-azaspiro[3.3]heptane;hydrochloride
• P15312
• 1359704-67-8
• 1-Oxa-6-azaspiro[3.3]heptanehydrochloride
• DB-003196
• 1-Oxa-6-azaspiro[3.3]heptane,hydrochloride
• CS-0057329
• AS-52540
• SB20117
• 1-Oxa-6-azaspiro(3.3)heptane hydrochloride
• 843-478-3

• MDL： MFCD23099648
• Inchi： 1S/C5H9NO.ClH/c1-2-7-5(1)3-6-4-5;/h6H,1-4H2;1H
• InChI Key： HCXGDYCRSWHJEN-UHFFFAOYSA-N
• SMILES： Cl.O1CCC21CNC2

Computed Properties

• Exact Mass: 135.0450916g/mol
• Monoisotopic Mass: 135.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 1-Oxa-6-azaspiro[3.3]heptane hydrochloride

Introduction to 1-Oxa-6-azaspiro[3.3]heptane hydrochloride (CAS No. 1359704-67-8) in Modern Chemical and Pharmaceutical Research

The compound 1-Oxa-6-azaspiro[3.3]heptane hydrochloride, identified by the CAS number 1359704-67-8, represents a fascinating molecule in the realm of heterocyclic chemistry and pharmaceutical innovation. Its unique structural framework, featuring a spirocyclic arrangement of an oxygen atom and a nitrogen atom within a heptane backbone, positions it as a versatile scaffold for drug discovery and molecular engineering. This introduction delves into the compound's chemical characteristics, its significance in contemporary research, and its potential applications, particularly in the development of bioactive molecules.

The molecular structure of 1-Oxa-6-azaspiro[3.3]heptane hydrochloride is characterized by a spirocyclic core, where the oxygen and nitrogen atoms are linked to adjacent carbon atoms in a rigid, three-dimensional configuration. This spiro arrangement introduces conformational constraints that can influence the compound's pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity. The presence of both oxygen and nitrogen heteroatoms also enhances its potential for hydrogen bonding interactions, making it an attractive candidate for designing molecules that interact with biological targets.

In recent years, spirocyclic compounds have garnered significant attention in pharmaceutical research due to their unique structural features and functional properties. The spirocyclic core imparts rigidity to the molecule, which can improve binding affinity and selectivity when interacting with biological receptors or enzymes. Additionally, the presence of multiple heteroatoms allows for diverse chemical modifications, enabling researchers to fine-tune the compound's pharmacological profile.

One of the most compelling aspects of 1-Oxa-6-azaspiro[3.3]heptane hydrochloride is its potential as a building block for more complex pharmacophores. Its rigid spiro structure can serve as a scaffold for designing novel drug candidates with enhanced efficacy and reduced side effects. Researchers have explored various derivatives of this compound to investigate their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent studies have highlighted the significance of 1-Oxa-6-azaspiro[3.3]heptane hydrochloride in the development of targeted therapies. For instance, researchers have synthesized analogs of this compound that exhibit potent inhibitory effects against specific enzymes implicated in diseases such as cancer and neurodegenerative disorders. The spirocyclic core's ability to mimic natural biomolecules has also been exploited in designing molecules that can modulate protein-protein interactions or disrupt aberrant signaling pathways.

The hydrochloride salt form of 1-Oxa-6-azaspiro[3.3]heptane hydrochloride enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This improved solubility is crucial for drug formulation and delivery, as it allows for better absorption and distribution within the body. Additionally, the hydrochloride salt form can enhance the compound's stability under various storage conditions, ensuring consistent quality and efficacy.

Advances in computational chemistry have further facilitated the exploration of 1-Oxa-6-azaspiro[3.3]heptane hydrochloride's potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level, guiding the design of more effective derivatives. These computational approaches have been instrumental in predicting binding affinities, identifying key interaction sites, and optimizing drug-like properties.

The synthesis of 1-Oxa-6-azaspiro[3.3]heptane hydrochloride has also been refined through innovative synthetic methodologies. Researchers have developed efficient multi-step synthetic routes that minimize side reactions and maximize yield. These advancements have made it feasible to produce larger quantities of the compound for both research and commercial purposes.

In conclusion,1-Oxa-6-azaspiro[3.3]heptane hydrochloride (CAS No. 1359704-67-8) represents a promising molecule with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound,1-Oxa-6-azaspiro[3.3]heptane hydrochloride is poised to play a crucial role in advancing therapeutic strategies across various disease areas.